molecular formula C14H14N2 B8359558 10,11-Dihydro-5-methyl-dibenzo[b,e][1,4]diazepine

10,11-Dihydro-5-methyl-dibenzo[b,e][1,4]diazepine

Cat. No.: B8359558
M. Wt: 210.27 g/mol
InChI Key: OKZLESLUPWGIIR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

10,11-Dihydro-5-methyl-dibenzo[b,e][1,4]diazepine is a useful research compound. Its molecular formula is C14H14N2 and its molecular weight is 210.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H14N2

Molecular Weight

210.27 g/mol

IUPAC Name

11-methyl-5,6-dihydrobenzo[b][1,4]benzodiazepine

InChI

InChI=1S/C14H14N2/c1-16-13-8-4-2-6-11(13)10-15-12-7-3-5-9-14(12)16/h2-9,15H,10H2,1H3

InChI Key

OKZLESLUPWGIIR-UHFFFAOYSA-N

Canonical SMILES

CN1C2=CC=CC=C2CNC3=CC=CC=C31

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Name
CN1c2ccccc2CN(C(=O)C(F)(F)F)c2ccccc21
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Synthesis routes and methods II

Procedure details

1-(10,11-Dihydro-5-methyl-dibenzo[b,e][1,4]diazepin-10-yl)-2,2,2-trifluoroethanone of Step B (1.0 g) in ethanol (25 mL) was treated with 1 N sodium hydroxide (10 mL). The reaction mixture was refluxed for five hours, cooled, all volatiles removed in vacuo and the residue triturated with water. The resulting solid was filtered off, redissolved in dichloromethane and dried over anhydrous sodium sulfate. The solution was filtered through a short column of Magnesol® which was eluted with several additional volumes of dichloromethane. The total effluent was evaporated to dryness to provide the title compound as an off-white crystalline solid (0.65 g), m.p. 115–117° C.
Name
1-(10,11-Dihydro-5-methyl-dibenzo[b,e][1,4]diazepin-10-yl)-2,2,2-trifluoroethanone
Quantity
1 g
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10 mL
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25 mL
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